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Compound of Interest

Compound Name: 5-Carboxy-2-thiouracil

Cat. No.: B1587762

A Technical Guide to 5-Carboxy-2-thiouracil

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
biological significance of 5-Carboxy-2-thiouracil. This compound, a derivative of thiouracil,
has garnered interest for its potential applications in medicinal chemistry, particularly in the
development of novel therapeutic agents.

Core Physicochemical Properties

5-Carboxy-2-thiouracil, also known by its synonyms 2-Thiouracil-5-carboxylic acid and 5-
Carboxy-4-hydroxy-2-thiopyrimidine, is a pyrimidine analogue.[1] Its fundamental properties are
summarized below.
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Property Value Source
Molecular Weight 172.16 g/mol [1112][3]
Chemical Formula CsHaN203S [1][3]
Appearance Powder [3]
Purity =298% [1]

Soluble in 1 M NaOH (50

Solubility JmL)
mg/m

4-oxo0-2-sulfanylidene-1H-
IUPAC Name o _ _ [3]
pyrimidine-5-carboxylic acid

CAS Number 23945-50-8 [1]

Biological Activity and Applications

5-Carboxy-2-thiouracil is recognized for its potential as an anti-tumor agent, an activity that is
notably enhanced when it forms complexes with metal ions.[1][2][4] Research has
demonstrated that metal complexes involving Mn(ll), Co(ll), Ni(ll), Cu(ll), Zn(Il), and Cd(ll)
exhibit anti-tumor activity against Sarcoma-180 tumor cells both in vivo and in vitro.[4]
Additionally, this compound serves as a precursor for producing methylhydrazonium salts with
potential anti-bacterial and anti-tumor properties.

The logical workflow for investigating the primary biological application of 5-Carboxy-2-
thiouracil is illustrated below.
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Application Workflow for 5-Carboxy-2-thiouracil.
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Experimental Protocols

Detailed, step-by-step synthesis protocols for 5-Carboxy-2-thiouracil are not extensively
documented in the provided literature. However, the synthesis of structurally related thiouracil
derivatives often involves the condensation of a substituted thiourea with a malonic acid
derivative. A generalized experimental workflow for the synthesis of such compounds is

outlined below.
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Generalized Synthesis Workflow.
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Note on Synthesis: The protocol for synthesizing 5-carbethoxy-2-thiouracil analogues involves
a one-pot, two-component reaction.[5] Specifically, N-substituted thioureas are condensed with
diethyl ethoxymalonate under microwave irradiation in the presence of pyridine to yield the
corresponding ethyl ester derivative.[5] Subsequent hydrolysis of the ethyl ester group would
be required to yield the final 5-Carboxy-2-thiouracil product.

Characterization Methods

The characterization of 5-Carboxy-2-thiouracil and its metal complexes typically involves a
suite of analytical techniques to confirm the structure, purity, and physicochemical properties of
the synthesized compounds. These methods include:

Elemental Analysis: To determine the empirical formula.

e Infrared (IR) Spectroscopy: To identify functional groups.

e Electronic (UV-Vis) Spectra: To study electronic transitions.

e Magnetic Susceptibility Measurements: For characterizing metal complexes.

o Powder X-ray Diffraction (XRD): To determine the crystal structure of the solid material.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure in
solution.

e Mass Spectrometry (MS): To confirm the molecular weight.

e Thin-Layer Chromatography (TLC): To assess purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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